Cas no 129075-66-7 (4-Bromo-5-hydroxyisoquinolin-1(2H)-one)

• Product Name: 4-Bromo-5-hydroxyisoquinolin-1(2H)-one
• CAS No: 129075-66-7
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• CID: 2769662
• PubChem ID: 18369501
• Update Time: 2025-04-21

4-Bromo-5-hydroxyisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-hydroxyisoquinolin-1(2H)-one
• SCHEMBL7583657
• 129075-66-7
• DTXSID80593187

• Inchi： 1S/C9H6BrNO2/c10-6-4-11-9(13)5-2-1-3-7(12)8(5)6/h1-4,12H,(H,11,13)
• InChI Key： AXIFXIZYQOQGJI-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C2C=CC=C(C=21)O)=O

Computed Properties

• Exact Mass: 238.95819Da
• Monoisotopic Mass: 238.95819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų